Barium130

• CAS RN: 15055-15-9
• Molecular Formula: C34H26O9

Description

Barium-130 is part of the isotope mixture that makes up the earth’s barium deposits, albeit only at 0.1 percent. It is considered a primordial radioisotope that is very weakly radioactive due to the presence of the daughter nuclide Xenon-130 in rocks. The nuclide 130 Ba is also referred to as quasi-stable due to its very long half-life.

Molecular Structure Analysis

Barium-130 has an atomic number (Z) of 56, which means it has 56 protons. It has a mass number (A) of 130, which is the number of nucleons (protons and neutrons). Therefore, it has 74 neutrons (N = A - Z = 130 - 56).

Chemical Reactions Analysis

Barium is chemically similar to magnesium, calcium, and strontium, but even more reactive. It is usually found in the +2 oxidation state.

Physical And Chemical Properties Analysis

Barium is a soft, silvery, highly reactive metal. Its compounds have various uses, particularly in drilling fluids, paints, glasses, and pyrotechnics. All soluble compounds of barium are toxic to mammals. The insoluble barium sulfate is used as a radiocontrast agent in medical imaging.

Mechanism of Action

Barium-130 is a heavy metal with a high atomic number (Z=56) and a K shell binding energy (K-edge of 37.4 keV) very close to that of most diagnostic x-ray beams. Due to these characteristics, barium is an ideal medium for the absorption of x-rays.

Safety and Hazards

Exposure to barium occurs mostly in the workplace or from drinking contaminated water. Barium chloride is toxic if swallowed, harmful if inhaled. Unlike most barium compounds, barium sulfate(VI) is currently not classified as hazardous because it does not dissolve in water or acids.